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Compound of Interest

Compound Name:
2-Methyl-4-(3-

methylphenoxy)benzaldehyde

CAS No.: 61343-94-0

Cat. No.: B15459470

Get Quote

Introduction

Substituted hydroxy benzaldehydes, particularly formylated methylphenols (cresols), are pivotal

intermediates in the fine chemicals industry. Their unique structural arrangement, featuring

hydroxyl, formyl, and methyl groups on an aromatic ring, makes them versatile precursors for

synthesizing a wide array of complex molecules. These include pharmaceuticals,

agrochemicals, dyes, and fragrances. The precise introduction of a formyl group (–CHO) onto

the methylphenol backbone is a critical transformation, and its efficiency and regioselectivity

are of paramount importance. The electron-donating nature of both the hydroxyl and methyl

groups activates the aromatic ring towards electrophilic substitution, yet their combined

directing effects can lead to challenges in controlling the position of formylation.

This technical guide provides an in-depth analysis of key protocols for the formylation of

substituted methylphenols. It moves beyond a simple recitation of steps to explore the

underlying chemical principles, explaining the causality behind methodological choices. We will

delve into classic and modern techniques, offering detailed, field-proven protocols, comparative
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data, and critical safety insights to guide researchers in drug development and chemical

synthesis.

The Reimer-Tiemann Reaction: Ortho-Formylation
via Dichlorocarbene
The Reimer-Tiemann reaction is a classic method for the ortho-formylation of phenols,

proceeding through an electrophilic substitution mechanism involving dichlorocarbene.[1][2]

Discovered by Karl Reimer and Ferdinand Tiemann, this reaction utilizes chloroform (CHCl₃) in

a strong basic medium to introduce a formyl group primarily at the position ortho to the hydroxyl

group.[1]

Mechanism and Rationale for Ortho-Selectivity

The reaction is typically biphasic, requiring vigorous mixing or a phase-transfer catalyst to bring

the aqueous hydroxide and the organic chloroform/phenol phases into contact.[2] The key

steps are:

Dichlorocarbene Generation: The strong hydroxide base deprotonates chloroform to form a

trichloromethyl anion, which rapidly undergoes alpha-elimination to generate the highly

electrophilic dichlorocarbene (:CCl₂).[2][3]

Phenoxide Formation: The hydroxide also deprotonates the phenol, forming a phenoxide ion.

The negative charge is delocalized into the aromatic ring, significantly increasing its

nucleophilicity.[2]

Electrophilic Attack: The electron-rich phenoxide attacks the electron-deficient

dichlorocarbene. The interaction is believed to be stabilized by a complex between the

phenoxide's cation and the incoming electrophile, which favors attack at the sterically

accessible ortho position.[3][4]

Hydrolysis: The resulting dichloromethyl-substituted intermediate is hydrolyzed by the

aqueous base in subsequent steps to yield the final salicylaldehyde derivative.[2]

While historically significant, the Reimer-Tiemann reaction often suffers from modest yields and

the use of hazardous chlorinated solvents.[3]
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1. Reaction Setup
(Inert Atmosphere, Glassware)

2. Reagent Addition
(Phenol, Base, Formylating Agent)

3. Reaction
(Heating, Stirring, Monitoring via TLC)

4. Quenching
(Cooling, Acid/Water Addition)

5. Workup & Extraction
(Separatory Funnel)

6. Drying & Purification
(Drying Agent, Chromatography)

7. Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15459470/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-formylation-of-substituted-methylphenols
https://www.benchchem.com/product/b15459470?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15459470?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. pdf.benchchem.com [pdf.benchchem.com]

2. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]

3. chemistnotes.com [chemistnotes.com]

4. chemistry.stackexchange.com [chemistry.stackexchange.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Formylation of
Substituted Methylphenols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15459470/docs#application-notes-and-protocols-for-
the-formylation-of-substituted-methylphenols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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